2-Formyl-4-hydroxy-N-methylbenzamide

• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 2-formyl-4-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C9H9NO3/c1-10-9(13)8-3-2-7(12)4-6(8)5-11/h2-5,12H,1H3,(H,10,13)
• InChI Key: PHLOGFUNWBRUOV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)O)C=O

Description

2-Formyl-4-hydroxy-N-methylbenzamide is a benzamide derivative characterized by a formyl group (-CHO) at the 2-position, a hydroxyl group (-OH) at the 4-position, and an N-methylated amide group. This structure confers unique physicochemical properties, including polarity from the hydroxyl group and reactivity from the formyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Formyl-4-hydroxy-N-methylbenzamide typically involves the formylation of 4-hydroxy-N-methylbenzamide. One common method is the Vilsmeier-Haack reaction, which uses N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3) as reagents. The reaction proceeds under mild conditions, typically at room temperature, to yield the desired product.

Industrial Production Methods

Industrial production of 2-Formyl-4-hydroxy-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Formyl-4-hydroxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: NaBH4 in methanol or ethanol, LiAlH4 in dry ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as pyridine.

Major Products Formed

Oxidation: 2-Carboxy-4-hydroxy-N-methylbenzamide.

Reduction: 2-Hydroxymethyl-4-hydroxy-N-methylbenzamide.

Substitution: 2-Formyl-4-alkoxy-N-methylbenzamide or 2-Formyl-4-acetoxy-N-methylbenzamide.

Scientific Research Applications

2-Formyl-4-hydroxy-N-methylbenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals, agrochemicals, and fine chemicals.

Mechanism of Action

The mechanism of action of 2-Formyl-4-hydroxy-N-methylbenzamide involves its interaction with various molecular targets and pathways. The formyl group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The hydroxyl group can participate in hydrogen bonding, affecting the compound’s binding affinity and specificity. These interactions can modulate cellular processes and biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

2-Formyl-4-chloro-N-methylbenzamide

Structural Differences : The chloro-substituted analog replaces the hydroxyl group at the 4-position with a chlorine atom.
Impact on Properties :

• Polarity/Solubility : The hydroxyl group in 2-formyl-4-hydroxy-N-methylbenzamide increases polarity and hydrogen-bonding capacity, enhancing aqueous solubility compared to the chloro analog, which is more lipophilic .
• Reactivity: The electron-withdrawing chlorine atom in the chloro analog may stabilize the aromatic ring, reducing electrophilic substitution reactivity compared to the hydroxyl group, which can act as an electron donor .

N-(2-Formylphenyl)-4-methyl-N-[(4-methylphenyl)sulfonyl]benzenesulfonamide

Structural Differences : This compound features a sulfonamide group and a 4-methylphenylsulfonyl substituent, unlike the simpler benzamide backbone of the target molecule.
Impact on Properties :

• Biological Activity: Sulfonamide derivatives are known for antimicrobial and antitumor activity, suggesting divergent applications compared to the hydroxyl/formyl-functionalized benzamide .

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

Structural Differences : This compound lacks the formyl group but includes a bulky 2-hydroxy-1,1-dimethylethyl substituent on the amide nitrogen.
Impact on Properties :

• Steric Effects : The bulky substituent may hinder interactions with biological targets or metal catalysts, unlike the more accessible formyl group in the target compound.
• Directing Groups : The hydroxyl and amide groups create an N,O-bidentate directing group, useful in C–H activation reactions, a property shared with 2-formyl-4-hydroxy-N-methylbenzamide .

N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide

Structural Differences : This analog substitutes the formyl group with a methoxy (-OCH₃) group and includes a 4-chlorophenylamide.
Impact on Properties :

• Electronic Effects : The methoxy group is electron-donating, contrasting with the electron-withdrawing formyl group, altering aromatic ring reactivity.

Key Data Table: Structural and Functional Comparisons

Compound	Substituents (Positions)	Key Properties	Applications
2-Formyl-4-hydroxy-N-methylbenzamide	2-CHO, 4-OH, N-CH₃	High polarity, reactive formyl, hydrogen bonding	Pharmaceutical intermediates, C–H activation
2-Formyl-4-chloro-N-methylbenzamide	2-CHO, 4-Cl, N-CH₃	Lipophilic, electron-withdrawing Cl	Organic synthesis, agrochemicals
N-(2-Formylphenyl)-4-methylbenzenesulfonamide	2-CHO, sulfonamide	Crystallinity, thermal stability	Antimicrobial agents
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	2-OCH₃, 4-CH₃, 4-Cl	Fluorescence enhancement	Spectroscopic probes

Research Findings and Implications

• Reactivity : The formyl group in 2-formyl-4-hydroxy-N-methylbenzamide offers superior reactivity for derivatization compared to methoxy or chloro analogs, as seen in hydrazone synthesis pathways .
• Biological Relevance : Hydroxyl-substituted benzamides show higher compatibility with aqueous biological systems than chloro derivatives, which may accumulate in lipid-rich tissues .
• Catalytic Utility : The N,O-bidentate structure aligns with trends in metal-catalyzed reactions, similar to sulfonamide-directed C–H functionalization .